Cas no 80843-69-2 (1,2-dichloro-4-(2-{[3-(4-fluorophenoxy)benzyl]oxy}-1,1-dimethylethyl)benzene)

• Product name: 1,2-dichloro-4-(2-{[3-(4-fluorophenoxy)benzyl]oxy}-1,1-dimethylethyl)benzene
• CAS No: 80843-69-2
• MF: C₂₃H₂₁O₂FCl₂
• MW: 419.31604
• CID: 1802640
• PubChem ID: 3067124

1,2-dichloro-4-(2-{[3-(4-fluorophenoxy)benzyl]oxy}-1,1-dimethylethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-dichloro-4-(2-{[3-(4-fluorophenoxy)benzyl]oxy}-1,1-dimethylethyl)benzene
• 1,2-dichloro-4-[1-[[3-(4-fluorophenoxy)phenyl]methoxy]-2-methylpropan-2-yl]benzene
• 1-((2-(3,4-Dichlorophenyl)-2-methylpropoxy)methyl)-3-(4-fluorophenoxy)benzene
• DTXSID70230675
• SCHEMBL10855115
• 3-(4-Fluorophenoxy)benzyl 2-(3,4-dichlorophenyl)-2-methylpropyl ether
• Benzene, 1-((2-(3,4-dichlorophenyl)-2-methylpropoxy)methyl)-3-(4-fluorophenoxy)-
• 80843-69-2
• OBLWUZLOEGGFQL-UHFFFAOYSA-N

• Inchi： InChI=1S/C23H21Cl2FO2/c1-23(2,17-6-11-21(24)22(25)13-17)15-27-14-16-4-3-5-20(12-16)28-19-9-7-18(26)8-10-19/h3-13H,14-15H2,1-2H3
• InChI Key： OBLWUZLOEGGFQL-UHFFFAOYSA-N
• SMILES： CC(C)(COCC1=CC(=CC=C1)OC2=CC=C(C=C2)F)C3=CC(=C(C=C3)Cl)Cl

Computed Properties

• Exact Mass: 418.0902635g/mol
• Monoisotopic Mass: 418.0902635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 18.5Ų